![molecular formula C15H16N2O2 B3812816 6-{4-[(dimethylamino)methyl]phenyl}nicotinic acid](/img/structure/B3812816.png)
6-{4-[(dimethylamino)methyl]phenyl}nicotinic acid
Overview
Description
6-{4-[(dimethylamino)methyl]phenyl}nicotinic acid, also known as DMXBA, is a novel nicotinic acetylcholine receptor (nAChR) agonist. It is a synthetic compound that has shown potential in various scientific research applications, including neuroprotection, pain management, and addiction treatment. In
Mechanism of Action
6-{4-[(dimethylamino)methyl]phenyl}nicotinic acid acts as an agonist at nAChRs, which are ion channels that are widely distributed in the nervous system. Activation of nAChRs by this compound leads to the release of neurotransmitters such as dopamine, which can modulate neuronal activity. This compound also has a high affinity for α4β2 nAChRs, which are involved in nicotine addiction.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It can modulate the release of neurotransmitters such as dopamine, acetylcholine, and glutamate. This compound can also increase cerebral blood flow and reduce inflammation in the brain. In addition, this compound has been shown to reduce the expression of genes involved in nicotine addiction.
Advantages and Limitations for Lab Experiments
6-{4-[(dimethylamino)methyl]phenyl}nicotinic acid has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. This compound has also been shown to have low toxicity and high selectivity for nAChRs. However, this compound has some limitations for lab experiments. It has a short half-life in vivo, which can make it difficult to study its long-term effects. In addition, this compound can be difficult to administer due to its low solubility in water.
Future Directions
There are several future directions for research on 6-{4-[(dimethylamino)methyl]phenyl}nicotinic acid. One area of interest is the potential use of this compound in treating other neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of research is the development of new analogs of this compound that have improved pharmacological properties. Additionally, further studies are needed to investigate the long-term effects of this compound and its potential for clinical use.
Scientific Research Applications
6-{4-[(dimethylamino)methyl]phenyl}nicotinic acid has been studied extensively for its potential therapeutic effects. It has been shown to have neuroprotective properties in animal models of ischemic stroke and traumatic brain injury. This compound has also been studied for its analgesic effects in animal models of chronic pain. In addition, this compound has shown promise in treating nicotine addiction by reducing the reinforcing effects of nicotine.
properties
IUPAC Name |
6-[4-[(dimethylamino)methyl]phenyl]pyridine-3-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O2/c1-17(2)10-11-3-5-12(6-4-11)14-8-7-13(9-16-14)15(18)19/h3-9H,10H2,1-2H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPZRXIBNHZNPFF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC1=CC=C(C=C1)C2=NC=C(C=C2)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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